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Compound of Interest

Compound Name: Pentyl carbonotrithioate

Cat. No.: B15420509

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of pentyl carbonotrithioate, a key
organosulfur compound. The document details its chemical properties, a general synthesis
protocol, and its primary applications, particularly in the field of polymer chemistry.

Core Chemical Data

Pentyl carbonotrithioate is classified as a thioester, specifically a trithiocarbonate.[1] Its
structure features a pentyl group attached to a carbonotrithioate core. This composition makes
it a significant agent in various chemical processes.

Property Value

CAS Number 113099-70-0[1]
Molecular Formula CeH11S37[1]
Molecular Weight 179.4 g/mol [1]

Applications in Polymer Chemistry

Pentyl carbonotrithioate is primarily utilized in the field of polymer chemistry. It serves as a
highly effective chain transfer agent in Reversible Addition-Fragmentation chain Transfer
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(RAFT) polymerization.[1] In this role, it allows for the control of molecular weight and dispersity
of the resulting polymers, which is critical for designing materials with specific properties.[1]

General Experimental Protocol: Synthesis of
Trithiocarbonates

The following outlines a general, one-step experimental protocol for the synthesis of
trithiocarbonates, such as pentyl carbonotrithioate. This procedure is adapted from
established methods for preparing a variety of trithiocarbonates.[2]

Materials:

e Pentyl Mercaptan (Pentylthiol)

Aqueous Base (e.g., Sodium Hydroxide)

Carbon Disulfide (CSz2)

An Alkylating Agent (R'X)

Solvent mixture (e.g., Isopropanol and Water)[2]
Procedure:

e Preparation of Thiolate: A solution of the aqueous base is prepared in a suitable solvent
mixture, such as isopropanol and water.[2] The mixture is cooled to approximately 0-5°C.
Pentyl mercaptan is then added dropwise to the cooled solution to form the pentyl thiolate.

» Formation of Trithiocarbonate Salt: Carbon disulfide is added slowly to the reaction mixture
while maintaining the low temperature.[2] This reaction produces a distinct yellow solution,
indicating the formation of the sodium salt of pentyl carbonotrithioate. The mixture is
stirred for approximately 30 minutes.[2]

o Alkylation: An alkylating agent is added dropwise to the solution to complete the synthesis of
the final trithiocarbonate product, RSC(S)SR'.[2] The reaction is typically stirred for a couple
of hours at low temperature.[2]
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 Purification and Isolation: The reaction mixture is warmed to room temperature. Any
precipitated salts, such as sodium chloride, are removed by filtration.[2] The final product can
then be crystallized from the filtrate, often by the addition of water, and collected.[2] The
purity of the synthesized trithiocarbonate can be confirmed using techniques like NMR

analysis.[2]

Visualized Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of trithiocarbonates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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